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Ether-d10

Cat. No.: B15554112

Get Quote

Tetrabromobisphenol A diglycidyl ether (TBBPA-DGE) is a derivative of the widely used

brominated flame retardant, Tetrabromobisphenol A (TBBPA). TBBPA is incorporated into a

vast array of consumer products, from electronics to construction materials, to inhibit the

spread of fire.[1][2][3] As a reactive flame retardant, it is chemically bound into the polymer

matrix of materials like printed circuit boards.[2][4] However, it is also used as an additive flame

retardant in plastics such as ABS, where it is not chemically bound and can leach into the

environment over time.[5][6] This has led to its ubiquitous presence in environmental

compartments, including soil, water, sediment, and even human tissues like serum and breast

milk.[1][7][8][9]

Concerns over the potential toxicity of TBBPA, including its capacity as an endocrine disruptor,

have necessitated the development of highly accurate and sensitive analytical methods to

quantify its presence in complex matrices.[1][7][10] This is where isotopically labeled internal

standards, such as TBBPA-DGE-d10, become indispensable. TBBPA-DGE-d10 is a synthetic

molecule identical to TBBPA-DGE, except that ten of its hydrogen atoms have been replaced

with deuterium. This stable isotopic labeling provides a precise mass shift, making it an ideal

internal standard for quantification by isotope dilution mass spectrometry (IDMS). Its use allows

researchers to correct for sample loss during extraction and cleanup, as well as for matrix
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effects during instrumental analysis, thereby ensuring the highest degree of accuracy in

determining the concentration of native TBBPA and its derivatives in environmental and

biological samples.

PART 1: Chemical Structure and Physicochemical
Properties
The core structure of TBBPA-DGE-d10 is based on the TBBPA framework, which consists of

two brominated phenol rings linked by an isopropylidene group.[1][11] In TBBPA-DGE, the

phenolic hydroxyl groups are converted to glycidyl ethers.[4] In the deuterated variant, TBBPA-

DGE-d10, deuterium atoms are strategically placed on the molecule. While the exact positions

can vary depending on the synthesis, a common labeling scheme involves the deuteration of

the aromatic rings and the methyl groups of the isopropylidene bridge.

Chemical Structure
The IUPAC Name for the non-deuterated TBBPA is 4,4′-(Propane-2,2-diyl)bis(2,6-

dibromophenol).[1] The structure of TBBPA-DGE-d10 incorporates this backbone with glycidyl

ether functionalities and deuterium labeling.

Deuterated Bisphenol A
(BPA-d10)

Bromination
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(TBBPA-d10)

Glycidylation
(Epichlorohydrin, NaOH) TBBPA-DGE-d10
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Caption: Simplified synthetic workflow for TBBPA-DGE-d10.

Rationale for Deuterium Labeling
The primary purpose of replacing hydrogen with deuterium is to create a stable, heavier version

of the target analyte. Deuterium (²H) is a stable (non-radioactive) isotope of hydrogen

containing one proton and one neutron. This mass difference is easily detectable by a mass

spectrometer but does not significantly alter the chemical properties or chromatographic

behavior of the molecule. When TBBPA-DGE-d10 is added to a sample, it behaves almost

identically to the native (non-deuterated) TBBPA-DGE during extraction, cleanup, and

chromatography. However, in the mass spectrometer, it produces a molecular ion peak at a
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higher mass-to-charge ratio (m/z), allowing it to be distinguished and quantified separately from

the native analyte.

PART 3: Application in Isotope Dilution Mass
Spectrometry
The gold-standard application for TBBPA-DGE-d10 is as an internal standard for the

quantitative analysis of TBBPA, TBBPA-DGE, and related metabolites in complex

environmental and biological matrices. The technique of choice is typically Liquid

Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). [7][9][12]

Principle of Isotope Dilution
Isotope Dilution Mass Spectrometry (IDMS) is an analytical technique that provides high

precision and accuracy. The core principle involves adding a known amount of an isotopically

labeled standard (e.g., TBBPA-DGE-d10) to a sample before any processing steps. This

"spiked" standard acts as a surrogate for the native analyte. Any loss of the native analyte

during sample preparation (extraction, filtration, etc.) will be accompanied by a proportional loss

of the labeled standard.

During LC-MS/MS analysis, the instrument measures the signal intensity ratio between the

native analyte and the labeled internal standard. Because the initial amount of the added

standard is known, this ratio can be used to calculate the exact concentration of the native

analyte in the original sample, automatically correcting for procedural losses and instrumental

variations.
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Caption: General workflow for quantification using an internal standard.
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Experimental Protocol: Quantification of TBBPA in
Human Serum
This protocol is a representative example synthesized from established methods for analyzing

TBBPA in biological matrices. [7][13] Objective: To determine the concentration of TBBPA in

human serum using TBBPA-DGE-d10 as an internal standard via LC-MS/MS.

Materials:

Human serum sample

TBBPA-DGE-d10 internal standard solution (known concentration, e.g., 50 µg/mL in

methanol) [14]* TBBPA native standard for calibration curve

Methanol, HPLC grade

Formic Acid

Solid Phase Extraction (SPE) cartridges (e.g., Polystyrene-divinylbenzene) [13]* Centrifuge

tubes, autosampler vials

Procedure:

Sample Preparation:

Pipette 1.0 mL of human serum into a 15 mL polypropylene centrifuge tube.

Add 10 µL of the TBBPA-DGE-d10 internal standard solution to the serum. Vortex for 30

seconds.

Add 2.0 mL of acidified water (0.1% formic acid) to denature proteins. Vortex for 1 minute.

Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.

Solid Phase Extraction (SPE):

Condition an SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized

water.
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Load the supernatant from the centrifuged sample onto the SPE cartridge.

Wash the cartridge with 3 mL of 10% methanol in water to remove interferences.

Dry the cartridge under vacuum or nitrogen for 10 minutes.

Elute the analytes (native TBBPA and TBBPA-DGE-d10) with 5 mL of methanol into a

clean tube.

Concentration and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water).

Transfer the final extract to an autosampler vial for analysis.

LC-MS/MS Analysis:

Liquid Chromatography: Inject 10 µL of the extract onto a C18 reverse-phase column. Use

a gradient elution program with mobile phases consisting of water with 0.1% formic acid

(A) and methanol with 0.1% formic acid (B).

Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization

(ESI-) mode. Monitor specific precursor-to-product ion transitions (Multiple Reaction

Monitoring - MRM) for both native TBBPA and the TBBPA-DGE-d10 internal standard.

Hypothetical TBBPA transition: m/z 541 -> m/z 461 (loss of a bromine radical)

Hypothetical TBBPA-DGE-d10 transition: m/z 665 -> [fragment ion] (The exact transition

would be determined experimentally).

The soft ionization in LC-MS makes it possible to monitor the intact molecule, improving

accuracy. [12]

Quantification:
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Generate a calibration curve using known concentrations of native TBBPA standard, with

each standard also containing the same fixed concentration of the TBBPA-DGE-d10

internal standard.

Plot the ratio of the peak area of the native analyte to the peak area of the internal

standard against the concentration of the native analyte.

Calculate the concentration of TBBPA in the unknown serum sample by comparing its

peak area ratio to the calibration curve.

PART 4: Safety and Handling
While a specific Safety Data Sheet (SDS) for TBBPA-DGE-d10 is not widely available, its

handling and safety precautions should be based on the known hazards of its parent

compound, TBBPA.

Hazard Summary:

Health Hazards: TBBPA is classified as a suspected carcinogen (IARC Group 2A). [15]It may

cause an allergic skin reaction, serious eye damage, and respiratory irritation. Some studies

suggest it is an endocrine disruptor that can interfere with thyroid hormone function and may

have reproductive toxicity. [1][16]* Environmental Hazards: TBBPA is very toxic to aquatic life

with long-lasting effects. [16]Discharge into the environment must be avoided. [15]
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Precautionary Measure Guideline

Engineering Controls
Handle in a well-ventilated area,
preferably within a chemical fume hood.

Personal Protective Equipment (PPE)
Wear protective gloves (nitrile), a lab coat, and

chemical safety goggles. [16]

Handling

Avoid breathing dust and contact with skin and

eyes. Obtain special instructions before use

and do not handle until all safety precautions

have been read and understood. [16]

Storage

Store locked up in a cool, dry place away from

light and moisture. [14][16]Standard solutions

should be protected from light to prevent

potential debromination. [12]

| Disposal | Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. [16]|

Conclusion
TBBPA-DGE-d10 represents a critical tool for the advancement of environmental science and

toxicology. As a high-purity, stable isotopically labeled internal standard, it enables researchers

and regulatory bodies to perform highly accurate and reliable quantification of TBBPA and its

derivatives in a multitude of complex matrices. The use of such standards in isotope dilution

mass spectrometry workflows is fundamental to understanding the environmental fate, human

exposure levels, and potential health risks associated with this high-production-volume flame

retardant. The insights gained from these precise measurements are essential for developing

effective environmental policies and protecting human health.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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